Cas no 20249-16-5 (3-Oxocyclobutanecarbonitrile)

3-Oxocyclobutanecarbonitrile structure
3-Oxocyclobutanecarbonitrile structure
Product Name:3-Oxocyclobutanecarbonitrile
CAS No:20249-16-5
MF:C5H5NO
MW:95.0993010997772
MDL:MFCD01087798
CID:830076
PubChem ID:13082390
Update Time:2025-04-19

3-Oxocyclobutanecarbonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-Oxocyclobutanecarbonitrile
    • 3-oxo-cyclobutane-1-carbonitrile
    • 3-oxocyclobutane-1-carbonitrile
    • 3-Oxo-cyclobutanecarbonitrile
    • 3-cyanocyclobutanone
    • 3-Oxo-cyclobutancarbonitril
    • 3-Oxo-cyclobutannitril
    • Cyclobutanecarbonitrile,3-oxo
    • Cyclobutanecarbonitrile, 3-oxo-
    • MSAGLWTVMUDVDT-UHFFFAOYSA-N
    • RW3479
    • FCH843012
    • PB12223
    • OR317070
    • AB0069066
    • AX8088752
    • ST2417832
    • AM20070603
    • Z4386
    • M112006
    • SY024404
    • 20249-16-5
    • MFCD01087798
    • J-013150
    • DTXSID10517634
    • LCZC2533
    • EN300-179155
    • AKOS006272020
    • CS-W004195
    • DB-027061
    • GS-3710
    • MDL： MFCD01087798
    • Inchi： 1S/C5H5NO/c6-3-4-1-5(7)2-4/h4H,1-2H2
    • InChI Key： MSAGLWTVMUDVDT-UHFFFAOYSA-N
    • SMILES： O=C1CC(C#N)C1

Computed Properties

  • Exact Mass: 95.03710
  • Monoisotopic Mass: 95.037113783g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 133
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.9
  • XLogP3: -0.6

Experimental Properties

  • Density: 1.13
  • Boiling Point: 249 ºC
  • Flash Point: 105 ºC
  • PSA: 40.86000
  • LogP: 0.48908

3-Oxocyclobutanecarbonitrile Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

3-Oxocyclobutanecarbonitrile Pricemore >>

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3-Oxocyclobutanecarbonitrile Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:20249-16-5)3-Oxocyclobutanecarbonitrile
Order Number:A879758
Stock Status:in Stock
Quantity:100g/25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 10:01
Price ($):798.0/200.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:20249-16-5)3-Oxocyclobutanecarbonitrile
A879758
Purity:99%/99%
Quantity:100g/25g
Price ($):798.0/200.0
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